Cas no 1828711-65-4 ([3-Methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine)

• Product Name: [3-Methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine
• CAS No: 1828711-65-4
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6016963
• PubChem ID: 120777948
• Update Time: 2025-05-21

[3-Methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1169112
• [3-methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine
• 1828711-65-4
• [3-Methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine

• Inchi： 1S/C12H17N3O4S/c1-12(8-13)6-7-14(9-12)20(18,19)11-5-3-2-4-10(11)15(16)17/h2-5H,6-9,13H2,1H3
• InChI Key： DYMIIGCLPHMTCW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(C)(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 118Ų

Additional information on [3-Methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine

Comprehensive Overview of [3-Methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine (CAS No. 1828711-65-4)

The compound [3-Methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine, identified by its CAS No. 1828711-65-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrrolidine ring with a 2-nitrobenzenesulfonyl group, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in CAS No. 1828711-65-4 is its role in medicinal chemistry. The presence of the nitrobenzenesulfonyl moiety allows for versatile chemical modifications, enabling the creation of derivatives with tailored biological activities. Recent studies have explored its utility in designing small-molecule therapeutics targeting neurological and inflammatory pathways. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.

In addition to its pharmaceutical potential, [3-Methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine is also a subject of interest in organic synthesis. Its pyrrolidine core is a common scaffold in many natural products and synthetic drugs, making it a valuable building block for heterocyclic chemistry. The nitro and sulfonyl functional groups further enhance its reactivity, allowing for diverse transformations under mild conditions. This versatility has led to its use in catalysis and material science, where it serves as a precursor for advanced functional materials.

From a safety and handling perspective, CAS No. 1828711-65-4 requires standard laboratory precautions. While it is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers often inquire about its solubility and stability under various conditions, which are critical for experimental reproducibility. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes for this compound, reducing waste and energy consumption.

The commercial availability of [3-Methyl-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine has expanded in recent years, driven by demand from academic and industrial laboratories. Suppliers often highlight its high purity and compatibility with high-throughput screening platforms, making it a preferred choice for drug discovery projects. Additionally, its structure-activity relationship (SAR) studies have provided insights into optimizing its pharmacological profile, further fueling its adoption in biotech applications.

Looking ahead, the compound's potential in emerging therapeutic areas such as immuno-oncology and neurodegenerative diseases is under active exploration. Its ability to interact with biological targets with high affinity positions it as a promising candidate for next-generation therapeutics. As the scientific community continues to unravel its properties, CAS No. 1828711-65-4 is poised to play a pivotal role in advancing chemical biology and drug development.